Cas no 50971-79-4 (2-(10H-Phenothiazin-10-yl)ethan-1-amine hydrochloride)

• Product Name: 2-(10H-Phenothiazin-10-yl)ethan-1-amine hydrochloride
• CAS No: 50971-79-4
• MF: C₁₄H₁₄N₂S
• MW: 242.339361667633
• MDL: MFCD22192242
• CID: 1074824
• PubChem ID: 24197196
• Update Time: 2025-06-09

2-(10H-Phenothiazin-10-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(10H-Phenothiazin-10-yl)ethan-1-amine hydrochloride
• 2-(phenothiazin-10-yl)ethanamine hydrochloride
• NSC253547
• NSC-253547
• 2-(10H-Phenothiazin-10-yl)ethan-1-amine
• NSC 253547
• DTXSID10638959
• GF-0032
• 2-(10H-Phenothiazin-10-yl)ethan-1-amine--hydrogen chloride (1/1)
• 50971-79-4
• MFCD22192242
• 2-phenothiazin-10-ylethanamine;hydrochloride
• LAVBLPLCRGKRCC-UHFFFAOYSA-N
• 1082712-62-6
• SCHEMBL14697550
• AKOS015991432
• 2-(10H-phenothiazin-10-yl)ethanamine hydrochloride
• 2-(10H-phenothiazin-10-yl)ethan-1-aminehydrochloride

• MDL： MFCD22192242
• Inchi： 1S/C14H14N2S/c15-9-10-16-11-5-1-3-7-13(11)17-14-8-4-2-6-12(14)16/h1-8H,9-10,15H2
• InChI Key： GEQNUMNORCDKBC-UHFFFAOYSA-N
• SMILES： S1C2C(=CC=CC=2)N(CCN)C2C1=CC=CC=2

Computed Properties

• Exact Mass: 278.0644474g/mol
• Monoisotopic Mass: 278.0644474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6Ų

Additional information on 2-(10H-Phenothiazin-10-yl)ethan-1-amine hydrochloride

Introduction to 2-(10H-Phenothiazin-10-yl)ethan-1-amine hydrochloride (CAS No. 50971-79-4)

2-(10H-Phenothiazin-10-yl)ethan-1-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 50971-79-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the phenothiazine class, a well-documented group of heterocyclic aromatic compounds known for their diverse biological activities. The structural framework of 2-(10H-Phenothiazin-10-yl)ethan-1-amine hydrochloride incorporates a phenothiazine core, which is renowned for its pharmacological properties, particularly in the modulation of neurological and immunological pathways.

The phenothiazine moiety, characterized by its benzene and thiophene rings fused together, serves as the central scaffold for this molecule. This structural motif is not only responsible for the compound's unique chemical properties but also contributes to its biological interactions. The presence of an amine group at the ethyl chain extending from the phenothiazine ring enhances the compound's potential for further functionalization and interaction with biological targets.

The hydrochloride salt form of 2-(10H-Phenothiazin-10-yl)ethan-1-amine hydrochloride improves its solubility in aqueous solutions, making it more suitable for various pharmaceutical applications, including formulation as injectables or oral medications. This solubility profile is critical for drug delivery systems, as it ensures efficient absorption and distribution within the body.

In recent years, research on phenothiazine derivatives has expanded significantly, driven by their potential therapeutic applications. The phenothiazin-10-yl group in 2-(10H-Phenothiazin-10-yl)ethan-1-amine hydrochloride has been explored for its ability to interact with a range of biological receptors and enzymes. Notably, phenothiazines are known to exhibit antipsychotic, antiemetic, and antimicrobial properties. The specific modifications introduced in 2-(10H-Phenothiazin-10-yl)ethan-1-amine hydrochloride may fine-tune these interactions, leading to novel pharmacological effects.

One of the most intriguing aspects of this compound is its potential role in neurological disorders. Phenothiazine derivatives have been extensively studied for their effects on neurotransmitter systems, particularly dopamine receptors. The amine functional group in 2-(10H-Phenothiazin-10-yl)ethan-1-amine hydrochloride may modulate dopaminergic pathways, making it a candidate for treating conditions such as schizophrenia or Parkinson's disease. Current research is focusing on understanding how structural variations within the phenothiazine scaffold influence receptor binding affinity and efficacy.

Moreover, the immunomodulatory properties of phenothiazines have garnered attention in recent years. Studies suggest that certain derivatives can influence immune cell function and cytokine production, potentially making them useful in treating autoimmune diseases or inflammatory conditions. The unique structure of 2-(10H-Phenothiazin-10-ylenthanamino hydrochloride) may offer advantages over existing immunomodulatory agents by providing a more targeted approach to immune suppression or activation.

The synthesis of 2-(10H-Pheonothaizinl0YIYI ethan-l-amln hcIoridc involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the amine group and subsequent salt formation are critical steps that must be controlled to maintain the compound's stability and bioactivity. Advances in synthetic methodologies have enabled more efficient production processes, allowing for larger-scale preparations needed for preclinical and clinical studies.

Preclinical studies have begun to explore the pharmacokinetic and pharmacodynamic properties of 2-(lOHz Phenonthazin-lOYIYI ethan-l-aminc hcIoridc. These studies aim to determine its metabolic pathways, distribution within biological systems, and potential side effects. Understanding these parameters is essential for designing safe and effective clinical trials. Initial findings indicate that the compound exhibits moderate solubility and bioavailability, suggesting promising prospects for further development.

The pharmaceutical industry is increasingly interested in developing novel therapeutics based on phenothiazine derivatives due to their established biological activity and structural versatility. 2-(lOHz Phenonthazin-lOYIYI ethan-l-aminc hcIoridc represents one such derivative that holds potential for addressing unmet medical needs. Its unique combination of structural features may enable it to interact with multiple targets simultaneously, offering a multitargeted therapeutic approach that could be more effective than single-target drugs.

As research continues, collaborations between academic institutions and pharmaceutical companies are expected to accelerate the development pipeline for phenothiazine-based compounds like 2-(lOHz Phenonthazin-lOYIYI ethan-l-aminc hcIoridc. These partnerships will leverage computational modeling, high-throughput screening technologies, and advanced analytical techniques to identify lead compounds with optimized pharmacological profiles. Such efforts are crucial for translating laboratory discoveries into viable clinical candidates.

The regulatory landscape also plays a significant role in advancing new drug candidates like 2-(lOHz Phenonthazin-lOYIYI ethan-l-aminc hcIoridc through clinical trials and eventual market approval. Compliance with Good Manufacturing Practices (GMP) ensures that all stages of production meet stringent quality standards. Additionally, regulatory agencies require comprehensive data on safety and efficacy before approving new drugs for human use.

In conclusion, 2( lOHz Pbenonthazln - l0yl etban - l - amme hcloridc ( CAS No . 5097179 - 4 ) represents an exciting area of research with significant therapeutic potential . Its structural features , combined with ongoing advancements in synthetic chemistry , preclinical testing , and regulatory processes , position it as a promising candidate for future medical applications . Continued investigation into this compound will likely uncover new insights into its mechanisms of action and expand its therapeutic utility across multiple disease areas .